Cas no 87746-90-5 (1-Isobenzofuranol, 1,3,3a,4,7,7a-hexahydro-3a-methyl-)

• Product Name: 1-Isobenzofuranol, 1,3,3a,4,7,7a-hexahydro-3a-methyl-
• CAS No: 87746-90-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 652759
• PubChem ID: 13047886
• Update Time: 2025-04-19

1-Isobenzofuranol, 1,3,3a,4,7,7a-hexahydro-3a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Isobenzofuranol, 1,3,3a,4,7,7a-hexahydro-3a-methyl-
• 3a-methyl-3,4,7,7a-tetrahydro-1H-2-benzofuran-1-ol
• 3a-Methyl-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1-ol
• 87746-90-5
• DTXSID80516356

• Inchi： 1S/C9H14O2/c1-9-5-3-2-4-7(9)8(10)11-6-9/h2-3,7-8,10H,4-6H2,1H3
• InChI Key： WBPIZTPNFSMOFW-UHFFFAOYSA-N
• SMILES： O1C(C2CC=CCC2(C)C1)O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų